N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2,5-dimethylbenzamide

• IUPAC Name: N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C19H21NO2/c1-13-7-8-14(2)17(9-13)18(21)20-12-19(22)10-15-5-3-4-6-16(15)11-19/h3-9,22H,10-12H2,1-2H3,(H,20,21)
• InChI Key: SNFUWSLCDJQCOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC2(CC3=CC=CC=C3C2)O
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2,5-dimethylbenzamide, also known as HMA-1, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Chemical Oxidation and Synthesis Applications

• Chemical Oxidation : Studies on similar compounds, such as N,N-dimethylbenzamides, have explored their chemical oxidation processes. For instance, the chemical oxidation of anticonvulsants involving dimethylbenzamide structures has been examined to understand the oxidation sites and pathways, leading to various oxidized products without hydroxylating certain methyl groups (S. Adolphe-Pierre et al., 1998). Such research highlights the chemical reactivity and potential modification strategies for benzamide derivatives.

• Synthesis of Complex Molecules : The synthesis of complex molecules from benzamide derivatives has been a subject of study, demonstrating the utility of these compounds in constructing more complex chemical entities. For example, the synthesis of N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide showcased the compound's potential in metal-catalyzed C–H bond functionalization reactions, hinting at applications in developing new synthetic methods for complex molecules (Hamad H. Al Mamari et al., 2019).

Applications in Drug Development and Metabolism Studies

• Drug Development and HDAC Inhibition : N-acylhydrazone derivatives, structurally related to benzamides, have been designed and evaluated as potent histone deacetylase (HDAC) inhibitors, showcasing the application of these compounds in developing molecular therapies for cancer (D. A. Rodrigues et al., 2016). This research avenue indicates the potential for benzamide derivatives in therapeutic applications targeting specific enzymes or pathways.

• Metabolic Studies : The metabolism of benzamide derivatives in organisms has been studied to understand their biotransformation and disposition. For instance, research on the disposition and metabolism of 2,6-dimethylbenzamide N-(5-methyl-3-isoxazolyl) in rats highlighted sex differences in metabolism pathways, providing insights into the pharmacokinetics and pharmacodynamics of such compounds (J. Maurizis et al., 1997).